Cas no 2172291-62-0 (1-{4-(propan-2-yl)amino-7H-pyrrolo2,3-dpyrimidin-2-yl}propan-1-ol)

• Product Name: 1-{4-(propan-2-yl)amino-7H-pyrrolo2,3-dpyrimidin-2-yl}propan-1-ol
• CAS No: 2172291-62-0
• MF: C₁₂H₁₈N₄O
• MW: 234.297522068024
• CID: 6184402
• PubChem ID: 165533151
• Update Time: 2025-08-05

1-{4-(propan-2-yl)amino-7H-pyrrolo2,3-dpyrimidin-2-yl}propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-{4-(propan-2-yl)amino-7H-pyrrolo2,3-dpyrimidin-2-yl}propan-1-ol
• 2172291-62-0
• EN300-1582202
• 1-{4-[(propan-2-yl)amino]-7H-pyrrolo[2,3-d]pyrimidin-2-yl}propan-1-ol

• Inchi： 1S/C12H18N4O/c1-4-9(17)12-15-10-8(5-6-13-10)11(16-12)14-7(2)3/h5-7,9,17H,4H2,1-3H3,(H2,13,14,15,16)
• InChI Key： ZLVKXOLFONQBNV-UHFFFAOYSA-N
• SMILES： OC(CC)C1=NC2=C(C=CN2)C(=N1)NC(C)C

Computed Properties

• Exact Mass: 234.14806121g/mol
• Monoisotopic Mass: 234.14806121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 73.8Ų

Additional information on 1-{4-(propan-2-yl)amino-7H-pyrrolo2,3-dpyrimidin-2-yl}propan-1-ol

Introduction to 1-{4-(propan-2-yl)amino-7H-pyrrolo[2,3-d]pyrimidin-2-yl}propan-1-ol (CAS No. 2172291-62-0)

1-{4-(propan-2-yl)amino-7H-pyrrolo[2,3-d]pyrimidin-2-yl}propan-1-ol (CAS No. 2172291-62-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolopyrimidines, which are known for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties. The unique structure of 1-{4-(propan-2-yl)amino-7H-pyrrolo[2,3-d]pyrimidin-2-yl}propan-1-ol makes it a promising candidate for various therapeutic applications.

The chemical structure of 1-{4-(propan-2-yl)amino-7H-pyrrolo[2,3-d]pyrimidin-2-yl}propan-1-ol consists of a pyrrolopyrimidine core with a substituted propanol group. The presence of the propanol moiety and the isopropylamine substituent on the pyrrolopyrimidine ring imparts specific pharmacological properties to the molecule. Recent studies have highlighted the potential of this compound in modulating key biological pathways involved in disease processes.

In the context of cancer research, 1-{4-(propan-2-yl)amino-7H-pyrrolo[2,3-d]pyrimidin-2-yl}propan-1-ol has shown promising antiproliferative effects against various cancer cell lines. Preclinical studies have demonstrated that this compound can inhibit cell proliferation by targeting specific signaling pathways, such as the PI3K/AKT/mTOR pathway, which is frequently dysregulated in many types of cancer. Additionally, it has been reported to induce apoptosis and cell cycle arrest in cancer cells, making it a potential candidate for further development as an anticancer agent.

Beyond its anticancer properties, 1-{4-(propan-2-yl)amino-7H-pyrrolo[2,3-d]pyrimidin-2-yl}propan-1-ol has also been investigated for its antiviral activity. Research has shown that this compound can inhibit the replication of several viruses, including influenza and hepatitis C viruses. The mechanism of action involves interfering with viral entry and replication processes, thereby reducing viral load and preventing further infection. These findings suggest that 1-{4-(propan-2-yl)amino-7H-pyrrolo[2,3-d]pyrimidin-2-yl}propan-1-ol could be a valuable addition to the arsenal of antiviral drugs.

The anti-inflammatory properties of 1-{4-(propan-2-y l)amino -7H-pyrrolo [ 2 , 3 -d ] pyrimidin - 2 - yl } pro pan - 1 - ol have also been explored in recent studies. Inflammation is a complex biological response that plays a crucial role in various diseases, including autoimmune disorders and chronic inflammatory conditions. This compound has been shown to reduce the production of pro-inflammatory cytokines and chemokines by modulating the activity of key transcription factors such as NF-kB. These anti-inflammatory effects make it a potential therapeutic option for treating inflammatory diseases.

The pharmacokinetic profile of 1-{4-(propan - 2 - yl ) amino - 7 H - pyrrolo [ 2 , 3 - d ] pyrimidin - 2 - yl } pro pan - 1 - ol is another important aspect that has been studied extensively. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It shows good oral bioavailability and a reasonable half-life, which are desirable characteristics for a drug candidate. Additionally, its low toxicity profile in animal models suggests that it may be safe for human use.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-{4-(pro pan - 2 - yl ) amino - 7 H - pyrrolo [ 2 , 3 - d ] pyrimidin - 2 - yl } pro pan - 1 - ol in various therapeutic settings. Early results from phase I trials have been encouraging, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later stages of clinical development.

In conclusion, 1-{4-(pro pan - 2 - yl ) amino - 7 H - pyrrolo [ 2 , 3 - d ] pyrimidin - 2 - yl } pro pan - 1 - ol (CAS No. 2172291–6–0) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of oncology, virology, and inflammation. As more data become available from ongoing clinical trials, it is anticipated that this compound will play an important role in advancing medical treatments for various diseases.